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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the application of 1,5-dimethyl citrate as a
versatile building block in organic chemistry. It includes protocols for its synthesis and its use in
the formation of metal-organic complexes, highlighting its utility in the development of novel
chemical entities.

Introduction

1,5-Dimethyl citrate is a derivative of citric acid, a naturally occurring tricarboxylic acid. The
selective esterification of the terminal carboxylic acid groups at the 1 and 5 positions leaves the
central carboxylic acid and the hydroxyl group available for further chemical modification. This
unique structural feature makes 1,5-dimethyl citrate a valuable intermediate for synthesizing a
variety of more complex molecules, including pharmaceuticals and materials with interesting
coordination chemistry. Its utility stems from its role as a protected form of citric acid, allowing
for selective reactions at the unesterified positions.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 1,5-dimethyl citrate
is provided below for easy reference.
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Property Value Reference(s)
CAS Number 53798-96-2 [1][2]
Molecular Formula CsH1207 [1][2]
Molecular Weight 220.18 g/mol [11[2]
Appearance White to off-white solid [1]

Melting Point >115 °C (decomposes) [1]

N Soluble in DMSO and slightly
Solubility _ [1]
soluble in methanol.

Chemical shifts corresponding
1H NMR (DMSO-ds) to the methyl and methylene [1]

protons.

Chemical shifts corresponding
to the carbonyl, quaternary,

13C NMR (DMSO-ds) [1]
methylene, and methyl

carbons.

Consistent with the molecular
Mass Spectrometry formula CeHwu0 [1]
8rM12V7.

Characteristic peaks for O-H,
Infrared (IR) Spectroscopy C-H, and C=0 stretching [1]

vibrations.

Experimental Protocols

This section details the experimental procedures for the synthesis of 1,5-dimethyl citrate and
its subsequent use as a building block in the synthesis of a dimeric tin(ll) complex.

This protocol is adapted from a literature procedure for the synthesis of citrate esters.[3]
Reaction Scheme:

Caption: Synthesis of 1,5-Dimethyl Citrate via Fischer Esterification.
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Materials:

e Citric acid (10.0 g, 52.1 mmol)

e Methanol (100 mL)

o Concentrated sulfuric acid (98%, 1 mL)

e Cold water (50 mL)

e Calcium carbonate

e Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine

Equipment:

¢ Round-bottom flask

o Reflux condenser

 Stirring plate and stir bar

o Filtration apparatus

 Rotary evaporator

e Separatory funnel

e Flash chromatography system

Procedure:

o Dissolve citric acid in methanol in a round-bottom flask.

o Slowly add concentrated sulfuric acid to the solution while stirring.
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» Heat the mixture to reflux and maintain for 1 hour.

» Allow the reaction mixture to cool to room temperature.

e Add cold water to the flask with continuous stirring.

o Neutralize the solution by adding calcium carbonate until effervescence ceases.

« Filter the suspension to remove the precipitated calcium sulfate.

o Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator.

e The crude product can be further purified by flash chromatography on silica gel if required.

This protocol is based on the synthesis of tin(ll) citrate complexes as described in the literature.
[1][2] The exact experimental details should be confirmed by consulting the primary reference.

Reaction Scheme:
Caption: Synthesis of a Dimeric Tin(ll) Complex from 1,5-Dimethyl Citrate.

Materials:

1,5-Dimethyl citrate

Tin(Il) chloride (SnCl2)

Deionized water

Suitable base (e.g., sodium hydroxide solution) for pH adjustment

Equipment:

o Reaction flask with a stirrer

e pH meter

o Filtration apparatus
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Drying oven or desiccator

Procedure (General Outline):

Prepare an aqueous solution of 1,5-dimethyl citrate.
In a separate vessel, prepare an aqueous solution of tin(ll) chloride.

Slowly add the tin(Il) chloride solution to the 1,5-dimethyl citrate solution with vigorous
stirring.

Adjust the pH of the reaction mixture as necessary to facilitate complex formation, likely to a
weakly acidic or neutral pH.

Continue stirring the reaction mixture at room temperature for a specified period to allow for
the formation of the tin(ll) citrate complex.

The resulting precipitate, dimeric tin(ll) 1,5-dimethyl citrate, is collected by filtration.

Wash the collected solid with deionized water to remove any unreacted starting materials
and by-products.

Dry the product under vacuum or in a desiccator.

Characterization: The final product can be characterized by various spectroscopic methods

including Infrared (IR) spectroscopy, 'H, 13C, and 12°Sn NMR spectroscopy, and 11°Sn

Mossbauer spectroscopy to confirm its structure and purity.[1][2]

Signaling Pathways and Logical Relationships

The utility of 1,5-dimethyl citrate as a building block is predicated on the differential reactivity

of its functional groups. The ester groups at the 1 and 5 positions serve as protecting groups,

allowing for selective reactions at the central carboxyl and hydroxyl groups.

Caption: Reactivity pathways of 1,5-dimethyl citrate as a building block.

Conclusion
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1,5-Dimethyl citrate is a readily accessible and highly useful building block in organic
synthesis. Its unique pattern of functional group protection allows for selective chemical
transformations, making it an attractive starting material for the synthesis of a wide range of
target molecules. The protocols provided herein offer a starting point for researchers to explore
the chemistry of this versatile compound in their own synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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